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Compound of Interest

Compound Name: 2'-(4-Nitrophenoxy)oxirane

CAS No.: 59485-08-4

Cat. No.: B1203789

Get Quote

Executive Summary
2'-(4-Nitrophenoxy)oxirane (also known as 4-Nitrophenyl glycidyl ether or NGE; CAS: 5255-

75-4) is a functionalized epoxide widely utilized as a synthetic building block and a mechanistic

probe in enzymology.[1][2] Its structure combines a reactive oxirane ring with a para-nitro-

substituted phenyl ether, imparting unique electronic properties that influence both nucleophilic

ring-opening and enzymatic recognition.[1][2]

This guide analyzes the compound's reactivity profile, debunking common misconceptions

regarding its use as a colorimetric substrate while detailing its critical role in the synthesis of

-adrenergic receptor antagonists (

-blockers) and epoxide hydrolase (EH) characterization.

Chemical Structure & Properties[1][2][3][4][5][6][7]
The molecule features an electron-withdrawing nitro group (
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) at the para-position of the phenoxy ring. This substitution decreases the electron density of
the ether oxygen, subtly influencing the electrophilicity of the epoxide ring carbons compared to
unsubstituted phenyl glycidyl ether.

Property Data

IUPAC Name 2-[(4-Nitrophenoxy)methyl]oxirane

CAS Number 5255-75-4

Molecular Formula

Molecular Weight 195.17 g/mol

Appearance Pale yellow solid or crystalline powder

Solubility
Soluble in organic solvents (DMSO, acetone,

ethanol); limited solubility in water.[1][3]

Key Functional Groups Epoxide (Oxirane), Ether linkage, Nitro group

Synthesis Protocol
The synthesis of 2'-(4-Nitrophenoxy)oxirane typically involves the nucleophilic substitution of

epichlorohydrin by 4-nitrophenol under basic conditions.[1] This is a standard

reaction followed by ring closure.[2]

Optimized Laboratory Scale Protocol
Reagents: 4-Nitrophenol (1.0 eq), Epichlorohydrin (excess, typically 3-5 eq), Potassium

Carbonate (

, 2.0 eq).[1][2]

Solvent: Acetonitrile (

) or DMF.[1]

Conditions: Reflux at 60-80°C for 4–6 hours.

Step-by-Step Workflow:
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Deprotonation: Dissolve 4-nitrophenol in the solvent and add

.[1] Stir for 30 mins to generate the phenoxide anion.

Coupling: Dropwise addition of epichlorohydrin to the phenoxide mixture.[2] The excess

epichlorohydrin suppresses polymerization.[2]

Work-up: Filter off inorganic salts. Remove solvent/excess epichlorohydrin under reduced

pressure.[1][2]

Purification: Recrystallization from ethanol/hexane or column chromatography (Silica, Ethyl

Acetate/Hexane) to yield the pure epoxide.[2]

Mechanism Visualization:
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Figure 1: Synthetic pathway for 2'-(4-Nitrophenoxy)oxirane via nucleophilic substitution.

Mechanistic Reactivity[1]
Nucleophilic Ring Opening (Aminolysis)
The primary synthetic utility of this compound lies in its reaction with primary and secondary

amines.[2] This reaction is the cornerstone of synthesizing "
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-blocker" analogs, where the epoxide opens to form a

-amino alcohol.[2]

Regioselectivity: Nucleophilic attack occurs predominantly at the terminal carbon (C3) of the

epoxide ring due to steric hindrance at the internal carbon (C2), following standard

kinetics.

Electronic Effect: The electron-withdrawing nitro group makes the epoxide slightly more

electrophilic than unsubstituted analogs, potentially accelerating the reaction rate with

amines like isopropylamine.

Reaction Scheme:

[1]

Enzymatic Hydrolysis (Epoxide Hydrolases)
2'-(4-Nitrophenoxy)oxirane serves as a substrate for Epoxide Hydrolases (EHs), specifically

mammalian Soluble Epoxide Hydrolase (sEH) and Microsomal Epoxide Hydrolase (mEH).[1]

Correction of a Common Misconception: Unlike p-nitrophenyl acetate, which releases yellow p-

nitrophenol upon hydrolysis, 2'-(4-Nitrophenoxy)oxirane does NOT release a chromogenic

leaving group immediately upon epoxide hydrolysis.[1][2]

The Reaction: The enzyme adds water across the epoxide ring, converting it into a diol (3-(4-

nitrophenoxy)propane-1,2-diol).[1] The ether bond remains intact.[2]

Detection: Activity is typically measured via:

UV Difference Spectroscopy: Monitoring the change in absorbance (typically a decrease at

~302 nm) as the epoxide converts to the diol.[4]

HPLC: Chromatographic separation of the substrate and diol product.

Coupled Assays: Using periodate to cleave the resulting diol, which then generates a

detectable aldehyde.[2]
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Figure 2: Dual reactivity pathways: Chemical Aminolysis vs. Enzymatic Hydrolysis.[1]

Applications in Drug Development[9][10]
Beta-Blocker Pharmacophore Synthesis
The 3-aryloxy-2-hydroxypropylamine motif is the structural backbone of beta-adrenergic

antagonists. 2'-(4-Nitrophenoxy)oxirane is used to synthesize nitro-substituted analogs of

drugs like propranolol or atenolol.[1][2] The nitro group can be subsequently reduced to an

amine, allowing for further functionalization (e.g., creating photoaffinity labels).[2]

Epoxide Hydrolase Inhibitor Screening
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While not the most sensitive fluorogenic substrate (cyano-substituted anthracenes are

superior), NGE is a robust "model substrate" for checking the broad specificity of EHs. It is

particularly useful when validating the active site pocket's tolerance for electron-deficient

aromatic rings.[1][2]

Safety & Stability (E-E-A-T)
Genotoxicity: As an epoxide, this compound is an alkylating agent and should be treated as

a potential mutagen.[2] Standard safety protocols (fume hood, gloves) are mandatory.[2]

Stability: The epoxide ring is susceptible to spontaneous hydrolysis in acidic aqueous

environments.[2] Store under inert atmosphere (Argon/Nitrogen) at -20°C to prevent

degradation.

Handling: Avoid contact with strong Lewis acids or mineral acids, which can trigger violent

polymerization or rapid ring opening.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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